Cas no 1507680-86-5 (tert-butyl 4-(3-amino-4-fluorophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(3-amino-4-fluorophenyl)piperazine-1-carboxylate
• CAS No: 1507680-86-5
• MF: C₁₅H₂₂FN₃O₂
• MW: 295.35248708725
• CID: 5451795
• PubChem ID: 82646979
• Update Time: 2025-07-20

tert-butyl 4-(3-amino-4-fluorophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-amino-4-fluorophenyl)piperazine-1-carboxylate
• tert-butyl 4-(3-amino-4-fluorophenyl)piperazine-1-carboxylate

• Inchi： 1S/C15H22FN3O2/c1-15(2,3)21-14(20)19-8-6-18(7-9-19)11-4-5-12(16)13(17)10-11/h4-5,10H,6-9,17H2,1-3H3
• InChI Key： FODFMMNHGHYCQW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=CC=C(F)C(N)=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on tert-butyl 4-(3-amino-4-fluorophenyl)piperazine-1-carboxylate

Research Brief on tert-butyl 4-(3-amino-4-fluorophenyl)piperazine-1-carboxylate (CAS: 1507680-86-5)

In recent years, the compound tert-butyl 4-(3-amino-4-fluorophenyl)piperazine-1-carboxylate (CAS: 1507680-86-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine core and fluorophenyl moiety, has shown promising potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of central nervous system (CNS) therapeutics and kinase inhibitors. The unique structural features of this compound, including the tert-butyl carbamate protecting group and the amino-fluorophenyl substitution, make it a versatile building block for medicinal chemistry applications.

Recent studies have focused on optimizing the synthetic routes for tert-butyl 4-(3-amino-4-fluorophenyl)piperazine-1-carboxylate to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry highlighted a novel catalytic method using palladium-based catalysts to achieve high selectivity in the introduction of the fluorine atom at the 4-position of the phenyl ring. This advancement addresses previous challenges associated with regioselectivity and byproduct formation, thereby enhancing the scalability of the synthesis for industrial applications.

The pharmacological relevance of this compound has been further explored in the context of drug discovery. Researchers have utilized tert-butyl 4-(3-amino-4-fluorophenyl)piperazine-1-carboxylate as a precursor for the development of serotonin receptor modulators. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in the synthesis of 5-HT_1A receptor ligands, which are being investigated for their potential in treating anxiety and depression. The fluorine atom's presence was found to significantly enhance binding affinity, underscoring the importance of this structural motif.

In addition to its role in CNS drug development, this compound has also been implicated in oncology research. A 2022 study in the European Journal of Medicinal Chemistry reported its use in the design of novel PI3K inhibitors, where the piperazine scaffold contributed to improved solubility and pharmacokinetic properties. The amino group at the 3-position of the phenyl ring facilitated further derivatization, enabling the creation of a diverse library of analogs with varying biological activities.

Ongoing research is investigating the potential of tert-butyl 4-(3-amino-4-fluorophenyl)piperazine-1-carboxylate in targeted drug delivery systems. Preliminary data from a 2023 preprint suggest that its structural features could be leveraged to develop prodrugs with enhanced tissue specificity, particularly for crossing the blood-brain barrier. This aligns with the growing interest in precision medicine and the need for compounds that can be tailored to specific therapeutic contexts.

In conclusion, tert-butyl 4-(3-amino-4-fluorophenyl)piperazine-1-carboxylate (CAS: 1507680-86-5) represents a valuable tool in modern drug discovery. Its synthetic versatility and pharmacological potential make it a focal point for researchers aiming to address unmet medical needs in CNS disorders and cancer. Future studies are expected to further elucidate its applications, particularly in the realm of personalized medicine and combination therapies.